Cas no 2171252-64-3 ((3R)-3-amino-3-(3-bromo-5-methylthiophen-2-yl)propanoic acid)

• Product Name: (3R)-3-amino-3-(3-bromo-5-methylthiophen-2-yl)propanoic acid
• CAS No: 2171252-64-3
• MF: C₈H₁₀BrNO₂S
• MW: 264.139500141144
• CID: 6288456
• PubChem ID: 165531714
• Update Time: 2025-05-20

(3R)-3-amino-3-(3-bromo-5-methylthiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-amino-3-(3-bromo-5-methylthiophen-2-yl)propanoic acid
• 2171252-64-3
• EN300-1284360

• Inchi： 1S/C8H10BrNO2S/c1-4-2-5(9)8(13-4)6(10)3-7(11)12/h2,6H,3,10H2,1H3,(H,11,12)/t6-/m1/s1
• InChI Key： JLCXTYVLOKTHRG-ZCFIWIBFSA-N
• SMILES： BrC1C=C(C)SC=1[C@@H](CC(=O)O)N

Computed Properties

• Exact Mass: 262.96156g/mol
• Monoisotopic Mass: 262.96156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 91.6Ų

Additional information on (3R)-3-amino-3-(3-bromo-5-methylthiophen-2-yl)propanoic acid

Comprehensive Overview of (3R)-3-amino-3-(3-bromo-5-methylthiophen-2-yl)propanoic acid (CAS No. 2171252-64-3)

(3R)-3-amino-3-(3-bromo-5-methylthiophen-2-yl)propanoic acid (CAS No. 2171252-64-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This chiral amino acid derivative features a thiophene ring substituted with a bromine atom and a methyl group, making it a valuable intermediate in drug discovery and development. Its unique structure, combining a propanoic acid backbone with a 3-bromo-5-methylthiophene moiety, offers versatile reactivity for synthetic applications.

The compound's CAS number 2171252-64-3 is a critical identifier for researchers seeking high-purity reagents for targeted studies. Recent trends in AI-driven drug design and computational chemistry have amplified interest in such building blocks, as they enable the creation of novel small-molecule therapeutics. Scientists frequently search for "thiophene-based amino acid synthesis" or "brominated heterocycles in medicinal chemistry," reflecting the compound's relevance in modern research.

From a structural perspective, the (3R)-stereocenter introduces chirality, a property highly sought after in enantioselective catalysis and pharmacophore development. The 3-bromo substituent serves as a handle for further functionalization via cross-coupling reactions, while the carboxylic acid group allows for conjugation with other molecular entities. These features make CAS 2171252-64-3 particularly useful in developing peptide mimetics and enzyme inhibitors.

In the context of green chemistry advancements, researchers are exploring sustainable methods to synthesize such compounds. Queries like "eco-friendly synthesis of bromothiophene derivatives" align with global efforts to reduce hazardous waste in organic synthesis. The compound's potential applications span neurological research, with some studies investigating its utility in modulating neurotransmitter pathways due to its structural similarity to endogenous amino acids.

Analytical characterization of (3R)-3-amino-3-(3-bromo-5-methylthiophen-2-yl)propanoic acid typically involves advanced techniques such as HPLC chiral separation, NMR spectroscopy, and mass spectrometry. The pharmaceutical industry shows growing interest in such precise analytical methods, as evidenced by search trends for "chiral purity determination methods" and "HPLC method development for amino acid analogs."

Stability studies of CAS 2171252-64-3 under various conditions (pH, temperature, and solvent systems) are frequently documented, addressing common researcher concerns about "amino acid derivative stability" and "storage conditions for thiophene compounds." Proper handling typically requires anhydrous environments to preserve the compound's reactivity, though it remains stable under standard laboratory conditions when properly stored.

The commercial availability of this compound has expanded with the growth of custom synthesis services, catering to the demand for tailor-made research chemicals. Suppliers often highlight its application in high-throughput screening libraries and fragment-based drug discovery platforms. Recent publications have explored its use in creating allosteric modulators for protein targets, a hot topic in structural biology circles.

From a regulatory standpoint, (3R)-3-amino-3-(3-bromo-5-methylthiophen-2-yl)propanoic acid falls under standard laboratory chemical classifications. However, researchers should always consult chemical safety databases for the latest handling guidelines, as regulatory frameworks evolve with new scientific understanding. The compound's material safety data sheet (MSDS) provides essential information for risk assessment in laboratory settings.

Future research directions for this compound may involve its incorporation into bioconjugates or prodrug systems, particularly in oncology and infectious disease research. The intersection of machine learning in molecular design and fragment-based drug discovery suggests growing applications for such structurally diverse building blocks. As synthetic methodologies advance, so too will the utility of CAS 2171252-64-3 in cutting-edge therapeutic development.